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Compound of Interest

Compound Name: 5-Nonylcyclohexane-1,3-dione
CAS No.: 61621-52-1
Cat. No.: B14596594
Get Quote
. J

Executive Summary: Operational Safety & Logistics

Compound: 5-Nonylcyclohexane-1,3-dione CAS: 61621-52-1 Chemical Class:

-Diketone / Cyclic 1,3-dione Primary Hazards: Skin/Eye Irritant, Potential Aquatic Toxicity
(Long-chain alkyl).[1] Disposal Method: High-temperature incineration via licensed chemical
waste contractor.[1]

Urgent Directive: Do NOT dispose of this compound down the drain. The lipophilic nonyl chain
significantly increases the risk of bioaccumulation and aquatic toxicity compared to the parent
cyclohexane-1,3-dione.[1]

Part 1: Chemical Characterization & Hazard
Assessment

To dispose of a chemical safely, you must understand its behavior in the waste stream. 5-
Nonylcyclohexane-1,3-dione exhibits dual functionality that dictates its handling:
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o Acidic Core (The "Head"): The 1,3-dione moiety exists in equilibrium with its enol form,
making the compound weakly acidic (pKa

5-6).[1]

o Operational Insight: It is soluble in dilute aqueous bases (e.g., 1M NaOH), which is the
most effective method for decontamination of glassware.

 Lipophilic Tail (The "Body"): The C9 (nonyl) alkyl chain renders the molecule highly
hydrophobic.

o Operational Insight: It will not dissolve in water alone.[1] Spills require organic solvents
(Ethanol, Acetone) or surfactant-heavy aqueous solutions for cleanup.[1]

Physical Properties Table

Property Value | Characteristic Relevance to Disposal

] ] o Requires solid waste protocols
) Solid or Viscous Liquid ) )
Physical State ) ) or secondary containment if
(depending on purity/temp)

liquid.[1]
N Organic solvents (DCM, Use base bath for cleaning; do
Solubility )
EtOAc), Aqueous Base not use water for spills.
) Compatible with general
o ~5.2 (Estimated based on ) S
Acidity (pKa) ] organic waste; avoid mixing
Dimedone) ) o
with strong oxidizers.[1]
) ) Classified as combustible, not
Flash Point >110°C (Predicted)

highly flammable.

Part 2: Regulatory Classification (RCRA)

Applicable to US-based laboratories under 40 CFR.[1]

This compound is not explicitly listed on the EPA's P-list (Acutely Toxic) or U-list (Toxic).[1]
However, the generator is responsible for determining if the waste exhibits hazardous
characteristics.
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Ignitability (D001): Unlikely (Flash point > 60°C).[1]

Corrosivity (D002): Non-corrosive (Solid/Viscous liquid).[1]

Reactivity (D003): Stable.

Toxicity (DOxx): Not a standard TCLP contaminant.[1]

Determination: Classify as Non-Regulated Chemical Wasteunless mixed with hazardous
solvents (e.g., Chloroform, Methanol), in which case the mixture assumes the hazard codes of
the solvent (e.g., F002, F003).[2]

Best Practice: Treat as Hazardous Organic Waste for incineration to ensure complete
destruction of the biologically active core.

Part 3: Disposal Procedures
Workflow Visualization

The following decision tree outlines the logical flow for disposing of 5-Nonylcyclohexane-1,3-

dione in various states.
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Figure 1: Decision logic for the segregation and packaging of 5-Nonylcyclohexane-1,3-dione
waste streams.

Protocol A: Solid Waste (Pure Compound)

Scenario: Expired reagent, synthesis yield, or spill debris.

o Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or double-bag in heavy-
duty clear polyethylene bags.

e Labeling: Clearly mark the container with the full chemical name. Do not use abbreviations
(e.g., "5-NCHD").

e Segregation: Store away from strong oxidizers (e.g., nitric acid, permanganates) to prevent
potential exothermic oxidation of the alkyl chain.

Protocol B: Liquid Waste (Solutions)

Scenario: HPLC waste, reaction mixtures, mother liquors.
» Solvent Compatibility:

o Halogenated: If dissolved in DCM or Chloroform, place in the "Halogenated Organic"
carboy.

o Non-Halogenated: If dissolved in Methanol, Ethyl Acetate, or Acetone, place in the "Non-
Halogenated Organic" carboy.

o pH Check: If the solution is highly acidic or basic (e.g., from a quench), neutralize to pH 5-9
before adding to the central waste carboy to prevent drum pressurization.

Protocol C: Decontamination (Glassware & Spills)

Mechanism: The acidity of the 1,3-dione protons allows the molecule to form a water-soluble
enolate salt in the presence of a base.[1]

Cleaning Glassware:

¢ Pre-Rinse: Rinse gross residue with acetone.[1] Collect this as organic waste.
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e Solubilization: Soak glassware in a base bath (Ethanolic KOH or dilute NaOH) or wash with
an alkaline detergent (e.g., Alconox). The base deprotonates the dione, making it water-
soluble and easily washed away.

Spill Cleanup (Solid/Viscous):

o PPE: Wear nitrile gloves, safety goggles, and a lab coat.

e Containment: If liquid, dike with absorbent pads.

e Removal: Scoop solids into a waste jar.

» Final Polish: Wipe the surface with a paper towel soaked in dilute sodium carbonate (

) or soapy water.[1] This is more effective than water alone due to the lipophilicity of the
nonyl chain.

Part 4: Safety & Emergency Response

Hazard Scenario Immediate Action

Wash with soap and water for 15 minutes.[1]
Skin Contact The compound is lipophilic; soap is essential to

remove it from skin oils.[1]

Rinse with water for 15 minutes.[1][3][4][5] Seek
Eye Contact medical attention if irritation persists (standard

for irritants).

Move to fresh air.[1][3][4][5][6][7]1[8][9] If solid

Inhalation . . . L
dust is inhaled, monitor for respiratory irritation.
Use
Fire , dry chemical, or foam.[3] Water spray may
spread the fire if the compound is in a molten
state (floating on water).
References

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Nonylcyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/Nonylcyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/Nonylcyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/Nonylcyclohexane
https://www.fishersci.com/store/msds?partNumber=AC111171000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12136~~PDF~~MTR~~CGV4~~EN~~2025-09-23%2015:31:55~~5-Phenylcyclohexane-1%203-dione~~
https://www.atul.co.in/wp-content/uploads/BI_13-Cyclohexanedione.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Nonylcyclohexane
https://www.fishersci.com/store/msds?partNumber=AC111171000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12136~~PDF~~MTR~~CGV4~~EN~~2025-09-23%2015:31:55~~5-Phenylcyclohexane-1%203-dione~~
https://www.atul.co.in/wp-content/uploads/BI_13-Cyclohexanedione.pdf
https://www.tcichemicals.com/BE/en/sds/N0379_EU_6N.pdf
https://www.chemicalbook.com/msds/1-3-cyclohexanedione.pdf
https://datasheets.scbt.com/sc-254860.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1057619661_1,3-CyclohexaneDione-CASNO-504-02-9-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC111171000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14596594?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

« National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 17900, Nonylcyclohexane. (Used for lipophilic chain properties and aquatic toxicity
inference). Retrieved from [Link][1]

+ US Environmental Protection Agency (2025).Resource Conservation and Recovery Act
(RCRA) Orientation Manual. (Waste classification standards).[1][7][8][10] Retrieved from
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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